Cas no 24471-48-5 (2-Pyrenemethanol)

• Product Name: 2-Pyrenemethanol
• CAS No: 24471-48-5
• MF: C₁₇H₁₂O
• MW: 232.276584625244
• CID: 263959
• PubChem ID: 146932
• Update Time: 2025-04-19

2-Pyrenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyrenemethanol
• pyren-2-ylmethanol
• 2-(Hydroxymethyl)pyrene
• 2-Hydroxymethylpyrene
• AC1L3U62
• AG-E-72997
• BRN 2330710
• CCRIS 7295
• CTK1A3560
• pyren-2-yl-methanol
• pyrene-2-yl-methanol
• 4-06-00-05008 (Beilstein Handbook Reference)
• DTXSID90179234
• SCHEMBL9609744
• 24471-48-5
• NS00116062

• Inchi： 1S/C17H12O/c18-10-11-8-14-6-4-12-2-1-3-13-5-7-15(9-11)17(14)16(12)13/h1-9,18H,10H2
• InChI Key： XIKICBSLAFJTDZ-UHFFFAOYSA-N
• SMILES： OCC1=CC2=CC=C3C=CC=C4C=CC(=C1)C2=C34

Computed Properties

• Exact Mass: 232.08886
• Monoisotopic Mass: 232.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.1114 (rough estimate)
• Boiling Point: 314.44°C (rough estimate)
• Flash Point: 207.5°C
• Refractive Index: 1.4500 (estimate)
• PSA: 20.23
• LogP: 4.07630